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Compound of Interest

Compound Name: CGP 37849

CAS No.: 127910-31-0

Cat. No.: B1668499

Get Quote

For researchers and professionals in drug development, understanding the precise molecular

targets of a compound is paramount. This guide provides a comparative analysis of CGP
37849, a potent competitive N-methyl-D-aspartate (NMDA) receptor antagonist, and its

selectivity for specific NMDA receptor subunits. While CGP 37849 has been established as a

powerful tool in neuroscience research, a detailed characterization of its affinity for individual

GluN2 subunits (GluN2A, GluN2B, GluN2C, and GluN2D) is not readily available in published

literature. This guide, therefore, presents the known affinity of CGP 37849 for native NMDA

receptors and contrasts it with other well-characterized, subunit-selective NMDA receptor

antagonists to provide a valuable resource for experimental design and interpretation.

CGP 37849: A Potent but Broadly Acting Antagonist
CGP 37849 is a competitive antagonist at the glutamate binding site of the NMDA receptor.

Early studies using radioligand binding assays on rat brain membranes demonstrated its high

affinity. Specifically, CGP 37849 competitively inhibited NMDA-sensitive L-[³H]-glutamate

binding with a Ki of 220 nM and the binding of the selective NMDA receptor antagonist [³H]-

CPP with a Ki of 35 nM[1][2]. Electrophysiological studies further confirmed its potent and

selective antagonism of NMDA-evoked neuronal responses in various in vitro and in vivo
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models[1][3]. However, these foundational studies were conducted on native tissues, which

contain a heterogeneous population of NMDA receptors with different subunit compositions. To

date, comprehensive studies detailing the binding affinity or functional inhibition of CGP 37849
at recombinant NMDA receptors expressing specific GluN2 subunits (A, B, C, or D) are not

available in the public domain.

Comparison with Subunit-Selective NMDA Receptor
Antagonists
To provide a framework for understanding NMDA receptor pharmacology, this section

compares the known properties of CGP 37849 with those of antagonists that exhibit clear

selectivity for different GluN2 subunits.

Data Presentation: Quantitative Comparison of NMDA
Receptor Antagonists
The following table summarizes the binding affinities (Ki) or inhibitory concentrations (IC50) of

CGP 37849 and selected subunit-preferring antagonists for different NMDA receptor subtypes.
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Compound
Target
Selectivity

Receptor
Subunit

Ki (nM) IC50 (µM) Reference

CGP 37849
Broad

Spectrum

Native NMDA

Receptors

(rat brain)

35 (vs.

[³H]CPP)
- [2]

Native NMDA

Receptors

(rat brain)

220 (vs. L-

[³H]glutamate

)

- [1][2]

NVP-

AAM077

(PEAQX)

GluN2A-

preferring

GluN1/GluN2

A
- 0.031 [4]

GluN1/GluN2

B
- 0.215 [4]

Ifenprodil
GluN2B-

selective

GluN1A/GluN

2B
- 0.34 [5]

GluN1A/GluN

2A
- 146 [5]

UBP141
GluN2C/2D-

preferring

GluN1/GluN2

A
14,200 - [6]

GluN1/GluN2

B
19,300 - [6]

GluN1/GluN2

C
2,800 - [6]

GluN1/GluN2

D
4,200 - [6]

Note: The affinity of CGP 37849 is for a mixed population of native NMDA receptors and is not

directly comparable to the subunit-specific data for the other antagonists.
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Detailed methodologies are crucial for the replication and interpretation of experimental data.

Below are summaries of the key experimental protocols used to characterize the antagonists

presented in this guide.

Radioligand Binding Assays (for CGP 37849 and
UBP141)
Objective: To determine the binding affinity of a compound for the NMDA receptor.

Methodology:

Membrane Preparation: Postsynaptic density (PSD) fractions are prepared from rat brain

tissue by homogenization and differential centrifugation[2].

Binding Reaction: The membrane preparation is incubated with a specific radioligand (e.g.,

L-[³H]-glutamate or [³H]-CPP) and varying concentrations of the unlabeled antagonist (e.g.,

CGP 37849 or UBP141).

Separation of Bound and Free Ligand: The reaction mixture is filtered through glass fiber

filters to separate the membrane-bound radioligand from the unbound radioligand.

Quantification: The amount of radioactivity trapped on the filters is measured using liquid

scintillation counting.

Data Analysis: The concentration of the antagonist that inhibits 50% of the specific binding of

the radioligand (IC50) is determined. The inhibition constant (Ki) is then calculated using the

Cheng-Prusoff equation[2].

Two-Electrode Voltage Clamp (TEVC) in Xenopus
Oocytes (for Ifenprodil and NVP-AAM077)
Objective: To measure the functional inhibition of specific NMDA receptor subtypes by an

antagonist.

Methodology:
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Receptor Expression:Xenopus laevis oocytes are injected with cRNAs encoding the desired

NMDA receptor subunits (e.g., GluN1 and a specific GluN2 subunit). The oocytes are then

incubated for several days to allow for receptor expression on the cell surface.

Electrophysiological Recording: The oocyte is placed in a recording chamber and impaled

with two microelectrodes for voltage clamping.

Agonist Application: A solution containing NMDA and glycine is perfused over the oocyte to

activate the expressed NMDA receptors, and the resulting inward current is measured.

Antagonist Application: The antagonist is co-applied with the agonists at various

concentrations.

Data Analysis: The concentration of the antagonist that causes a 50% reduction in the

agonist-evoked current (IC50) is determined by fitting the concentration-response data to the

Hill equation[4][5].

Signaling Pathways and Experimental Workflows
To visualize the concepts discussed, the following diagrams illustrate the NMDA receptor

signaling pathway and a typical experimental workflow for determining antagonist selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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